Cas no 80480-07-5 (Tetradecanoic acid, 4-ethyl-)

Tetradecanoic acid, 4-ethyl- structure
Tetradecanoic acid, 4-ethyl- structure
Product name:Tetradecanoic acid, 4-ethyl-
CAS No:80480-07-5
MF:C16H32O2
MW:256.42408
CID:705563
PubChem ID:18458377

Tetradecanoic acid, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Tetradecanoic acid, 4-ethyl-
    • 4-ethyltetradecanoic acid
    • 80480-07-5
    • SCHEMBL5691036
    • DTXSID30594043
    • Inchi: InChI=1S/C16H32O2/c1-3-5-6-7-8-9-10-11-12-15(4-2)13-14-16(17)18/h15H,3-14H2,1-2H3,(H,17,18)
    • InChI Key: XMDKCPRNXZHPFE-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCC(CC)CCC(=O)O

Computed Properties

  • Exact Mass: 256.240230259g/mol
  • Monoisotopic Mass: 256.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 13
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 6.8

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